Cas no 1797722-04-3 (3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide)

• Product Name: 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide
• CAS No: 1797722-04-3
• MF: C₂₁H₁₅FN₄OS
• MW: 390.433406114578
• CID: 5372367
• Update Time: 2025-06-29

3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide

• Inchi： 1S/C21H15FN4OS/c22-16-4-1-3-15(11-16)20(27)24-17-8-6-14(7-9-17)19-13-28-21(26-19)25-18-5-2-10-23-12-18/h1-13H,(H,24,27)(H,25,26)
• InChI Key： PSCJEKARMVVGOV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)C1=CC=CC(F)=C1

Experimental Properties

• Density: 1.395±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.47±0.70(Predicted)

Additional information on 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide

3-Fluoro-N-[4-[2-(3-Pyridinylamino)-4-Thiazolyl]phenyl]benzamide (CAS No. 1797722-04-3): An Emerging Compound in Medicinal Chemistry

3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide (CAS No. 1797722-04-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of cancer and inflammatory diseases.

The chemical structure of 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide is composed of a thiazole ring, a pyridine ring, and a benzamide moiety, which collectively contribute to its pharmacological properties. The presence of the fluorine atom and the specific arrangement of functional groups make it an attractive candidate for drug development.

Recent research has focused on the mechanism of action of 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-proliferative effects by modulating key signaling pathways involved in cell growth and inflammation. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of immune responses and cell survival.

In addition to its anti-inflammatory properties, 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide has demonstrated significant antitumor activity. Preclinical studies have shown that it can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to exert its antitumor effects through multiple mechanisms, including induction of apoptosis and inhibition of angiogenesis.

The pharmacokinetic profile of 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide has also been extensively studied. It has been found to exhibit favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.

To further explore the therapeutic potential of 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, with a particular focus on cancer and inflammatory conditions. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in their clinical outcomes.

In conclusion, 3-Fluoro-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]benzamide (CAS No. 1797722-04-3) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data from ongoing clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.